Cas no 19045-78-4 (Phosphoric Acid Dioctyl Ester Potassium Salt)

Phosphoric Acid Dioctyl Ester Potassium Salt is an organophosphate compound commonly used as an anti-wear and extreme pressure additive in lubricants and metalworking fluids. Its key advantages include excellent thermal stability and corrosion inhibition, making it suitable for high-temperature applications. The potassium salt form enhances solubility in polar media, improving compatibility with aqueous systems. It functions by forming a protective film on metal surfaces, reducing friction and wear under heavy loads. This compound is particularly effective in hydraulic fluids, greases, and industrial lubricants where durability and performance under severe conditions are critical. Its balanced formulation ensures minimal environmental impact while maintaining high efficacy.

Phosphoric Acid Dioctyl Ester Potassium Salt structure

19045-78-4 structure

Product Name:Phosphoric Acid Dioctyl Ester Potassium Salt

CAS No:19045-78-4

MF:C₁₆H₃₄KO₄P

MW:360.510827541351

CID:123328

Update Time:2025-05-27

Phosphoric Acid Dioctyl Ester Potassium Salt Chemical and Physical Properties

Names and Identifiers

- Phosphoric acid,dioctyl ester, potassium salt (1:1)
- Phosphoric Acid Dioctyl Ester Potassium Salt
- potassium dioctyl phosphate
- Di(octyl) potassium phosphate
- Einecs 242-781-2
- Phosphoric acid dioctyl=potassium salt
- Phosphoric acid potassium dioctyl ester salt
- Phosphoric acid, dioctyl ester, potassium salt
- Phosphoric acid, dioctyl ester, potassium salt (1:1)
- Inchi： 1S/C16H35O4P.K/c1-3-5-7-9-11-13-15-19-21(17,18)20-16-14-12-10-8-6-4-2;/h3-16H2,1-2H3,(H,17,18);/q;+1/p-1
- InChI Key： BEBZGUYUDTXNSQ-UHFFFAOYSA-M
- SMILES： [K+].P(=O)([O-])(OCCCCCCCC)OCCCCCCCC

Computed Properties

Exact Mass: 360.18332

Experimental Properties

PSA: 58.59

Phosphoric Acid Dioctyl Ester Potassium Salt Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	P359420-250mg	Phosphoric Acid Dioctyl Ester Potassium Salt	19045-78-4	250mg	$ 115.00	2023-09-06
TRC	P359420-500mg	Phosphoric Acid Dioctyl Ester Potassium Salt	19045-78-4	500mg	$ 213.00	2023-09-06
TRC	P359420-1g	Phosphoric Acid Dioctyl Ester Potassium Salt	19045-78-4	1g	$ 379.00	2023-09-06
TRC	P359420-2.5g	Phosphoric Acid Dioctyl Ester Potassium Salt	19045-78-4	2.5g	$896.00	2023-05-17
TRC	P359420-5g	Phosphoric Acid Dioctyl Ester Potassium Salt	19045-78-4	5g	$1613.00	2023-05-17
TRC	P359420-1000mg	Phosphoric Acid Dioctyl Ester Potassium Salt	19045-78-4	1g	$379.00	2023-05-17
A2B Chem LLC	AF21752-250mg	Phosphoric acid, dioctyl ester, potassium salt	19045-78-4	250mg	$544.00	2024-04-20
A2B Chem LLC	AF21752-500mg	Phosphoric acid, dioctyl ester, potassium salt	19045-78-4	500mg	$769.00	2024-04-20